CDP-glycerol
Description
CDP-Glycerol belongs to the class of organic compounds known as cdp-glycerols. These are glycerolipids with a cytidine diphosphate attached to the oxygen O1 or O2 of the glycerol part. As is the case with diacylglycerols, phosphatidylserines can have many different combinations of fatty acids of varying lengths and saturation attached to the C-1 and C-2 atoms. CDP-Glycerol is slightly soluble (in water) and a moderately acidic compound (based on its pKa). CDP-Glycerol has been primarily detected in blood. Outside of the human body, CDP-glycerol can be found in a number of food items such as taro, oregon yampah, romaine lettuce, and pistachio. This makes CDP-glycerol a potential biomarker for the consumption of these food products.
CDP-glycerol is a nucleotide-alditol having cytidine-5'-diphosphate and glycerol as the nucleotide and alditol components respectively.
properties
CAS RN |
6665-99-2 |
|---|---|
Product Name |
CDP-glycerol |
Molecular Formula |
C12H21N3O13P2 |
Molecular Weight |
477.25 g/mol |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2,3-dihydroxypropyl hydrogen phosphate |
InChI |
InChI=1S/C12H21N3O13P2/c13-8-1-2-15(12(20)14-8)11-10(19)9(18)7(27-11)5-26-30(23,24)28-29(21,22)25-4-6(17)3-16/h1-2,6-7,9-11,16-19H,3-5H2,(H,21,22)(H,23,24)(H2,13,14,20)/t6?,7-,9-,10-,11-/m1/s1 |
InChI Key |
HHPOUCCVONEPRK-JANFQQFMSA-N |
Isomeric SMILES |
C1=CN(C(=O)N=C1N)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OCC(CO)O)O)O |
SMILES |
C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC(CO)O)O)O |
Canonical SMILES |
C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC(CO)O)O)O |
physical_description |
Solid |
synonyms |
CDP glycerols cytidine diphosphate glycerol cytidine diphosphate glycerol, (R)-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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